Cas no 59816-56-7 (2-(3,4-Dimethoxyphenyl)-1H-indole)

• Product Name: 2-(3,4-Dimethoxyphenyl)-1H-indole
• CAS No: 59816-56-7
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• MDL: MFCD05224913
• CID: 1617025
• PubChem ID: 3895150
• Update Time: 2025-06-09

2-(3,4-Dimethoxyphenyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-(3,4-dimethoxyphenyl)-
• AKOS001476771
• SCHEMBL10796083
• BBL022376
• CHEMBL2376034
• 59816-56-7
• BS-32606
• MFCD05224913
• 2-(3,4-dimethoxyphenyl)-1H-indole
• CS-0206131
• STK166478
• 2-(3,4-Dimethoxyphenyl)-1H-indole

• MDL： MFCD05224913
• Inchi： 1S/C16H15NO2/c1-18-15-8-7-12(10-16(15)19-2)14-9-11-5-3-4-6-13(11)17-14/h3-10,17H,1-2H3
• InChI Key： PMXYCPOAEXWDOA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=CC2C=CC=CC=2N1)OC

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 2-(3,4-Dimethoxyphenyl)-1H-indole

Comprehensive Overview of 2-(3,4-Dimethoxyphenyl)-1H-indole (CAS No. 59816-56-7)

2-(3,4-Dimethoxyphenyl)-1H-indole, also known by its CAS number 59816-56-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole class, which is characterized by a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The presence of two methoxy groups at the 3 and 4 positions of the phenyl ring imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 2-(3,4-Dimethoxyphenyl)-1H-indole can be represented as C₁₅H₁₅₂. Its molecular weight is approximately 249.28 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of 3,4-dimethoxybenzaldehyde with tryptamine or a similar indole derivative. This synthesis route is well-documented in the literature and has been optimized for high yield and purity.

In recent years, 2-(3,4-Dimethoxyphenyl)-1H-indole has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs targeting various diseases. For instance, research has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2022 reported that certain derivatives of 2-(3,4-Dimethoxyphenyl)-1H-indole demonstrated significant activity against cancer cells. Specifically, these derivatives were found to inhibit the growth of breast cancer cells by inducing apoptosis and blocking cell cycle progression. This finding opens up new avenues for the development of targeted cancer therapies using this scaffold.

Beyond its potential as a therapeutic agent, 2-(3,4-Dimethoxyphenyl)-1H-indole has also been explored for its use in diagnostic imaging. Researchers at the University of California, Los Angeles (UCLA) have developed a series of radiolabeled derivatives that can be used for positron emission tomography (PET) imaging. These derivatives have shown high selectivity and sensitivity in detecting specific biomarkers associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-(3,4-Dimethoxyphenyl)-1H-indole have also been extensively studied. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic and diagnostic applications, 2-(3,4-Dimethoxyphenyl)-1H-indole has been investigated for its potential as a lead compound in the development of new materials. Researchers at the Massachusetts Institute of Technology (MIT) have synthesized polymer-based materials incorporating this indole derivative, which exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in fields such as electronics and aerospace engineering.

The safety profile of 2-(3,4-Dimethoxyphenyl)-1H-indole has been evaluated through various toxicological studies. In vitro assays have shown that this compound does not exhibit significant cytotoxicity at therapeutic concentrations. Furthermore, animal studies have not reported any major adverse effects associated with its use. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 2-(3,4-Dimethoxyphenyl)-1H-indole (CAS No. 59816-56-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, diagnostic imaging, and material science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely that new and innovative uses will emerge, contributing to advancements in various scientific fields.